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Compound of Interest

Compound Name: Pyclock

Cat. No.: B151882

Essential Safety and Handling Guide for PyClock

Disclaimer: This document provides essential safety and logistical information for the handling
of PyClock. It is intended to supplement, not replace, the official Safety Data Sheet (SDS)
provided by the manufacturer. Always consult the full SDS for your specific product before
beginning any work.

PyClock, systematically named 6-Chloro-benzotriazole-1-yloxy-tris-pyrrolidinophosphonium
hexafluorophosphate (CAS No. 893413-42-8), is a coupling reagent commonly used in peptide
synthesis.[1][2][3] It is a combustible, white to light yellow crystalline powder that requires
specific handling procedures to ensure laboratory safety.[1][4]

Hazard Identification and Personal Protective
Equipment (PPE)

PyClock is classified as an irritant.[1][4] The primary hazards are skin irritation (H315), serious
eye irritation (H319), and potential respiratory irritation (H335).[1][4][5] Therefore, adherence to
proper PPE protocols is mandatory.

The following table summarizes the required PPE for handling PyClock based on the nature of
the task.
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Task Minimum Required PPE

- Nitrile gloves- Chemical splash goggles-
Weighing and Aliquoting (Solid Form) Laboratory coat- N95/FFP2 respirator (if not in a
ventilated enclosure)

] ) - Nitrile gloves- Chemical splash goggles-
Solution Preparation & Transfer
Laboratory coat

] o - Nitrile gloves- Chemical splash goggles-
Reaction Setup and Monitoring
Laboratory coat

- Chemical-resistant gloves (e.g., nitrile)-
Spill Cleanup Chemical splash goggles- Face shield-
Laboratory coat- Disposable shoe covers

Experimental Protocols: Safe Handling and Disposal

1.

General Handling Protocol:

Engineering Controls: Always handle solid PyClock in a well-ventilated area, preferably
within a certified chemical fume hood or a ventilated balance enclosure to minimize
inhalation of dust.[5]

Avoid Contact: Prevent direct contact with skin and eyes.[5] Avoid the formation of dust and
aerosols during handling.

Hygienic Practices: Wash hands thoroughly after handling.[5] Contaminated clothing should
be removed and washed before reuse.

. Step-by-Step Weighing and Solution Preparation:

Preparation: Designate a specific area for handling PyClock. Ensure the analytical balance
is inside a fume hood or ventilated enclosure.

Don PPE: Put on a lab coat, chemical splash goggles, and nitrile gloves. If not using a
ventilated enclosure, a respirator is required.
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e Weighing: Carefully weigh the required amount of PyClock powder. Use anti-static weighing
paper or a weighing boat.

o Transfer: Gently transfer the solid into the reaction vessel.
» Dissolution: Add the solvent slowly to the solid to avoid splashing.

o Cleanup: Clean the spatula and weighing area immediately with a damp cloth, ensuring all
residual powder is collected for proper disposal.

3. Disposal Plan:

o Contaminated Materials: All disposable items contaminated with PyClock, such as gloves,
weighing paper, and pipette tips, must be placed in a clearly labeled, sealed hazardous
waste container.

o Unused Reagent: Dispose of unused or waste PyClock according to local, state, and federal
regulations for chemical waste. Do not dispose of it down the drain.

o Empty Containers: Keep containers tightly closed and store in a dry, well-ventilated place.[5]
Recommended storage temperature is 2-8°C.[1][4]

Visualizing Safety Workflows

To ensure procedural clarity, the following diagrams illustrate key safety and logistical
workflows for handling PyClock.
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PyClock Safe Handling Workflow
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Evacuate Area & Call EHS
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PyClock Spill Response Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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